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Compound of Interest

Compound Name: 2-Methylserine

Cat. No.: B555999

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of 2-Methylserine, ensuring laboratory safety and environmental
protection.

2-Methylserine is a non-proteinogenic amino acid utilized in various research and
development applications. Due to its classification as a skin, eye, and respiratory irritant, proper
disposal is crucial to mitigate risks and adhere to regulatory standards. This guide provides

detailed, step-by-step procedures for the safe handling and disposal of 2-Methylserine waste
in a laboratory setting.

Physicochemical Properties of 2-Methylserine

A comprehensive understanding of the properties of 2-Methylserine is fundamental to its safe
handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula CaH9NOs3 [1112]
Molecular Weight 119.12 g/mol [1][3]
Appearance Solid
Solubility Soluble in water [4115]
Melting Point 253-263°C [2]

) 2.10 £ 0.10 (acidic), 9.35 £
pKa (Predicted) 0.10 (basic) [4]
LogP (Predicted) -1.35 [4]

Hazard Identification and Safety Precautions

2-Methylserine is classified with the following hazards:
e H315: Causes skin irritation[1][3]

e H319: Causes serious eye irritation[1][3]

o H335: May cause respiratory irritation[1][3]

The corresponding GHS pictograms indicate a warning is necessary.[1][3] It is imperative to
use appropriate Personal Protective Equipment (PPE) when handling this chemical, including
safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[6] In cases of
insufficient ventilation or when handling the solid form which may generate dust, respiratory
protection should be used.[6]

Step-by-Step Disposal Protocol

The disposal of 2-Methylserine and its contaminated materials must be managed as
hazardous waste. Adherence to the following procedures will ensure safe and compliant
disposal.

1. Waste Segregation and Collection:
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Solid Waste:

o Collect unused or expired solid 2-Methylserine in its original container or a clearly
labeled, sealed waste bag.

o Place this container within a designated solid hazardous waste container provided by your
institution's Environmental Health and Safety (EHS) department.[7]

o Contaminated disposables such as weigh boats, gloves, and wipes should also be
disposed of in the solid hazardous waste container.[7]

Aqueous/Liquid Waste:

o Collect all agueous solutions containing 2-Methylserine in a designated, leak-proof
agueous hazardous waste container.[6][7]

o The container must be clearly labeled as "Hazardous Waste" and specify the contents,
including "2-Methylserine".[6]

o Do not dispose of 2-Methylserine solutions down the drain.[6] While some non-hazardous
amino acids may be suitable for drain disposal with copious amounts of water, the
hazardous nature of 2-Methylserine prohibits this practice.[3][9]

Contaminated Labware:

o Disposable Labware: Items such as pipette tips and plastic tubes that have come into
contact with 2-Methylserine should be placed in the solid hazardous waste container.[7]

o Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable
solvent (e.g., water or ethanol). This rinsate must be collected and disposed of as
hazardous liquid waste.[6][7] After thorough decontamination, the glassware can be
washed according to standard laboratory procedures.

. Container Management:
Ensure all waste containers are securely sealed to prevent leaks or spills.[6]

Properly label all containers with their contents and the appropriate hazard symbols.
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Store waste containers in a designated secondary containment area away from incompatible
materials.[7]

w

. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or an authorized hazardous waste collection service.[6]

Never dispose of chemical waste in the regular trash or pour it down the sanitary sewer.[6]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylserine waste.
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Caption: Workflow for the safe disposal of 2-Methylserine waste.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe
handling and disposal of 2-Methylserine, fostering a secure, compliant, and environmentally
responsible research environment. Always consult your institution's specific safety guidelines
and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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